Cas no 39954-19-3 (2(1H)-Pyridinone,3,6-dihydroxy-)

2(1H)-Pyridinone,3,6-dihydroxy- structure
39954-19-3 structure
Product Name:2(1H)-Pyridinone,3,6-dihydroxy-
CAS No:39954-19-3
MF:C5H5NO3
MW:127.098101377487
CID:316227
PubChem ID:440020
Update Time:2025-04-19

2(1H)-Pyridinone,3,6-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,3,6-dihydroxy-
    • pyridine-2,3,6-triol
    • 39954-19-3
    • 5,6-dihydroxy-1H-pyridin-2-one
    • SCHEMBL8506756
    • Q27102025
    • DTXSID701305543
    • C03458
    • 3,6-Dihydroxy-2(1H)-pyridinone
    • CHEBI:16683
    • 2,3,6-Trihydroxypyridine
    • Inchi: 1S/C5H5NO3/c7-3-1-2-4(8)6-5(3)9/h1-2,7H,(H2,6,8,9)
    • InChI Key: YXJHZIOEJRCYHK-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(N1)=O)O

Computed Properties

  • Exact Mass: 127.02695
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56
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